26-hydroxycholesterol disulfate
26-hydroxycholesterol disulfate
Brand Name:
Vulcanchem
CAS No.:
107241-08-7
VCID:
VC0218340
InChI:
InChI=1S/C27H46O8S2/c1-18(17-34-36(28,29)30)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(35-37(31,32)33)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25H,5-7,9-17H2,1-4H3,(H,28,29,30)(H,31,32,33)/t18?,19-,21?,22+,23+,24+,25+,26+,27-/m1/s1
SMILES:
CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C)COS(=O)(=O)O
Molecular Formula:
C27H46O8S2
Molecular Weight:
562.8 g/mol
26-hydroxycholesterol disulfate
CAS No.: 107241-08-7
Main Products
VCID: VC0218340
Molecular Formula: C27H46O8S2
Molecular Weight: 562.8 g/mol
| CAS No. | 107241-08-7 |
|---|---|
| Product Name | 26-hydroxycholesterol disulfate |
| Molecular Formula | C27H46O8S2 |
| Molecular Weight | 562.8 g/mol |
| IUPAC Name | [(8S,9S,10R,13R,14S,17S)-10,13-dimethyl-17-[(2R)-6-methyl-7-sulfooxyheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C27H46O8S2/c1-18(17-34-36(28,29)30)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(35-37(31,32)33)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25H,5-7,9-17H2,1-4H3,(H,28,29,30)(H,31,32,33)/t18?,19-,21?,22+,23+,24+,25+,26+,27-/m1/s1 |
| Standard InChIKey | CKKZPKHJVOCGKH-CYWZQEKTSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)COS(=O)(=O)O)[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(C4)OS(=O)(=O)O)C)C |
| SMILES | CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C)COS(=O)(=O)O |
| Canonical SMILES | CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OS(=O)(=O)O)C)C)COS(=O)(=O)O |
| Synonyms | 26-hydroxycholesterol disulfate |
| PubChem Compound | 147109 |
| Last Modified | Nov 11 2021 |
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